Cas no 2228577-82-8 (2-(3-bromoprop-1-en-2-yl)-4-fluoro-1-methylbenzene)

• Product Name: 2-(3-bromoprop-1-en-2-yl)-4-fluoro-1-methylbenzene
• CAS No: 2228577-82-8
• MF: C₁₀H₁₀BrF
• MW: 229.088805675507
• CID: 5926236
• PubChem ID: 165643567
• Update Time: 2025-05-22

2-(3-bromoprop-1-en-2-yl)-4-fluoro-1-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromoprop-1-en-2-yl)-4-fluoro-1-methylbenzene
• EN300-1926406
• 2228577-82-8

• Inchi： 1S/C10H10BrF/c1-7-3-4-9(12)5-10(7)8(2)6-11/h3-5H,2,6H2,1H3
• InChI Key： VPONDKADMQHHKH-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1C=C(C=CC=1C)F

Computed Properties

• Exact Mass: 227.99499g/mol
• Monoisotopic Mass: 227.99499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 0Ų

Additional information on 2-(3-bromoprop-1-en-2-yl)-4-fluoro-1-methylbenzene

Comprehensive Analysis of 2-(3-bromoprop-1-en-2-yl)-4-fluoro-1-methylbenzene (CAS No. 2228577-82-8): Properties, Applications, and Industry Trends

The chemical compound 2-(3-bromoprop-1-en-2-yl)-4-fluoro-1-methylbenzene (CAS No. 2228577-82-8) has garnered significant attention in recent years due to its unique structural features and versatile applications in pharmaceutical and material science research. This organobromine derivative, characterized by its fluoro and methyl substituents, serves as a critical intermediate in synthetic chemistry. Its molecular architecture, combining a bromopropenyl moiety with an aromatic ring, enables diverse reactivity patterns that align with modern green chemistry principles and atom economy strategies.

Recent studies highlight the compound's role in cross-coupling reactions, particularly in Suzuki-Miyaura and Heck reactions, where its 3-bromopropenyl group acts as an efficient leaving group. The presence of both fluoro and bromo substituents makes it valuable for designing fluorinated bioactive molecules, a trending focus area in drug discovery given that 30% of FDA-approved drugs now contain fluorine. Researchers are particularly interested in how the 4-fluoro-1-methylbenzene core influences lipophilicity and metabolic stability – key parameters in medicinal chemistry optimization.

From a material science perspective, this compound shows promise in developing organic electronic materials. The conjugated system formed by its propenyl-benzene structure contributes to interesting charge transport properties, relevant for OLED and OPV applications. Industry reports indicate growing demand for such halogenated intermediates in the production of high-performance polymers, with the global market projected to grow at 6.8% CAGR through 2028.

Synthetic methodologies for 2-(3-bromoprop-1-en-2-yl)-4-fluoro-1-methylbenzene continue to evolve, with recent literature emphasizing catalyst-free approaches and microwave-assisted synthesis to improve yield and purity. The compound's crystalline properties have been characterized through X-ray diffraction studies, revealing packing patterns that inform cocrystal engineering strategies. These advancements address common search queries like "how to improve synthesis of brominated aromatics" and "fluorobenzene derivatives in drug design".

Environmental considerations surrounding brominated compounds have led to innovations in degradation protocols and alternative solvents. The 4-fluoro substitution actually enhances biodegradability compared to non-fluorinated analogs, according to recent ecotoxicity studies. This positions the compound favorably within the sustainable chemistry movement, answering frequent searches about "eco-friendly halogenated chemicals".

Quality control of CAS 2228577-82-8 typically involves HPLC and GC-MS analysis, with industry standards requiring ≥98% purity for most applications. Storage recommendations emphasize protection from light due to potential photodegradation of the allylic bromide moiety. These practical considerations address common purchaser concerns like "how to store bromoalkene compounds" and "purity standards for pharmaceutical intermediates".

The patent landscape shows increasing activity around derivatives of 2-(3-bromoprop-1-en-2-yl)-4-fluoro-1-methylbenzene, particularly in kinase inhibitor development and liquid crystal formulations. Its structure-activity relationship (SAR) potential makes it valuable for fragment-based drug discovery, a hot topic in computational chemistry circles. Recent publications have explored its use in creating bioisosteres for improved drug-like properties.

Looking ahead, the compound's adaptability positions it well for emerging fields like proteolysis targeting chimeras (PROTACs) and covalent inhibitors. The bromoalkene group offers unique opportunities for click chemistry applications, while the fluorinated aromatic ring contributes to membrane permeability – addressing two major search trends: "next-gen drug modalities" and "improving compound bioavailability". As research continues, 2228577-82-8 remains a compelling case study in multifunctional intermediate design.